Cas no 217483-06-2 (3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol)

3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol structure
217483-06-2 structure
Product Name:3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol
CAS No:217483-06-2
MF:C11H14O2
MW:178.227663516998
CID:243431
PubChem ID:53425002
Update Time:2025-04-19

3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofuranpropanol,2,3-dihydro-
    • 3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol
    • 5-Benzofuranpropanol,2,3-dihydro
    • 3-(2,3-Dihydrobenzofuran-5-yl)-1-propanol
    • 3-(2, 3-dihydro-1-benzofuran-5-yl)propan-1-ol
    • EN300-141166
    • 3-(2,3-Dihydrobenzofuran-5-yl)propan-1-ol
    • AKOS006291068
    • CS-0167312
    • DTXSID00698688
    • 217483-06-2
    • MEJDXNJLYVQVEZ-UHFFFAOYSA-N
    • AS-82722
    • E82075
    • 3-(2,3-DIHYDRO-BENZOFURAN-5-YL)-PROPAN-1-OL
    • SCHEMBL80222
    • Inchi: 1S/C11H14O2/c12-6-1-2-9-3-4-11-10(8-9)5-7-13-11/h3-4,8,12H,1-2,5-7H2
    • InChI Key: MEJDXNJLYVQVEZ-UHFFFAOYSA-N
    • SMILES: O1CCC2C=C(C=CC1=2)CCCO

Computed Properties

  • Exact Mass: 178.09900
  • Monoisotopic Mass: 178.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 29.46000
  • LogP: 1.54640

3-(2,3-dihydro-1-benzofuran-5-yl)propan-1-ol Pricemore >>

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